Cas no 2228303-55-5 (1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile
• CAS No: 2228303-55-5
• MF: C₁₄H₁₃BrN₂
• MW: 289.170422315598
• CID: 6173868
• PubChem ID: 165684692
• Update Time: 2025-10-23

1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile
• 2228303-55-5
• EN300-1921592

• Inchi： 1S/C14H13BrN2/c1-17-11-6-3-2-5-10(11)12(15)13(17)14(9-16)7-4-8-14/h2-3,5-6H,4,7-8H2,1H3
• InChI Key： AXYLNVVRCMONTD-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2N(C)C=1C1(C#N)CCC1

Computed Properties

• Exact Mass: 288.02621g/mol
• Monoisotopic Mass: 288.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Additional information on 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228303-55-5)

The compound 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228303-55-5) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This indole-derived nitrile combines a brominated indole core with a cyclobutane-carbonitrile moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

One of the key reasons for the growing interest in 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile is its role in structure-activity relationship (SAR) studies. The presence of both a bromo substituent and a carbonitrile group allows for diverse chemical modifications, enabling the fine-tuning of biological activity. This adaptability is crucial in modern medicinal chemistry, where precision and selectivity are paramount. Additionally, the cyclobutane ring introduces conformational rigidity, which can enhance binding affinity to target proteins—a feature highly sought after in the design of next-generation therapeutics.

From a synthetic perspective, CAS No. 2228303-55-5 serves as a valuable building block for constructing complex heterocyclic systems. Its indole scaffold is a privileged structure in drug design, frequently found in FDA-approved drugs and clinical candidates. The bromine atom at the 3-position offers a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are staples in modern organic synthesis. This reactivity profile aligns with the current trend toward fragment-based drug discovery, where small, modular units are assembled to create potent and selective molecules.

In the context of AI-driven drug discovery, compounds like 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile are often highlighted in computational screenings. Machine learning models trained on large datasets of bioactive molecules can predict the potential of such compounds to interact with specific biological targets. This synergy between experimental and in silico approaches accelerates the identification of lead compounds, reducing both time and costs associated with traditional drug development. As a result, this compound is frequently discussed in forums and publications focused on cheminformatics and molecular modeling.

Another area where CAS No. 2228303-55-5 finds relevance is in the study of photophysical properties. The indole core is known for its fluorescence characteristics, and modifications with electron-withdrawing groups like carbonitrile can alter these properties. Researchers are investigating such derivatives for applications in organic light-emitting diodes (OLEDs) and fluorescent probes, which are critical tools in bioimaging and diagnostics. This dual functionality—pharmaceutical and material science utility—makes the compound a subject of interdisciplinary research.

For those sourcing 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure compliance with research standards. The compound’s stability under various conditions is also a common query among users, particularly for long-term storage and handling protocols. Proper storage in a cool, dry environment, away from light, is recommended to maintain its integrity.

In summary, 1-(3-bromo-1-methyl-1H-indol-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228303-55-5) is a multifaceted compound with broad applicability in drug discovery, materials science, and beyond. Its structural features enable diverse chemical transformations, while its compatibility with computational tools positions it at the forefront of modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both therapeutic and technological innovations.